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Compound of Interest

Compound Name: 1-Boc-4-Formyl-4-methylpiperidine

Cat. No.: B070092 Get Quote

In-Depth Technical Guide: 1-Boc-4-Formyl-4-
methylpiperidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties, and a

conceptual synthetic pathway for 1-Boc-4-formyl-4-methylpiperidine, a key building block in

medicinal chemistry and drug development.

Core Molecular Data
1-Boc-4-formyl-4-methylpiperidine, with the CAS Number 189442-92-0, is a piperidine

derivative featuring a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom, and both

a formyl and a methyl group at the 4-position.[1] This substitution pattern makes it a valuable

intermediate for the synthesis of complex heterocyclic compounds.

Quantitative Molecular Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b070092?utm_src=pdf-interest
https://www.benchchem.com/product/b070092?utm_src=pdf-body
https://www.benchchem.com/product/b070092?utm_src=pdf-body
https://www.leskoff.com/s01810-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₂H₂₁NO₃ [1]

Molecular Weight 227.3 g/mol [1]

Canonical SMILES
CC1(CCN(CC1)C(=O)OC(C)

(C)C)C=O
[1]

CAS Number 189442-92-0 [1]

Molecular Structure
The two-dimensional structure of 1-Boc-4-formyl-4-methylpiperidine is depicted below,

generated from its canonical SMILES representation.

1-Boc-4-formyl-4-methylpiperidine Structure

Caption: 2D structure of 1-Boc-4-formyl-4-methylpiperidine.

Conceptual Synthetic Workflow
While a specific, detailed experimental protocol for the synthesis of 1-Boc-4-formyl-4-
methylpiperidine is not readily available in the public domain, a logical synthetic route can be

conceptualized based on established organic chemistry principles. A plausible approach

involves the oxidation of a primary alcohol precursor. This conceptual workflow is outlined

below.
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Caption: Conceptual workflow for the synthesis of 1-Boc-4-formyl-4-methylpiperidine.

Experimental Protocols (Conceptual)
The following outlines a conceptual experimental protocol for the synthesis of 1-Boc-4-formyl-
4-methylpiperidine based on the workflow above. This is a generalized procedure and would

require optimization for specific laboratory conditions.

Objective: To synthesize 1-Boc-4-formyl-4-methylpiperidine via the oxidation of 1-Boc-4-

(hydroxymethyl)-4-methylpiperidine.

Materials:

1-Boc-4-(hydroxymethyl)-4-methylpiperidine (starting material)

Pyridinium chlorochromate (PCC) or reagents for Swern oxidation (oxalyl chloride, DMSO,

triethylamine)

Anhydrous dichloromethane (DCM) as solvent

Silica gel for column chromatography

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b070092?utm_src=pdf-body-img
https://www.benchchem.com/product/b070092?utm_src=pdf-body
https://www.benchchem.com/product/b070092?utm_src=pdf-body
https://www.benchchem.com/product/b070092?utm_src=pdf-body
https://www.benchchem.com/product/b070092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard laboratory glassware and equipment

Procedure (using PCC):

Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 1-Boc-4-(hydroxymethyl)-4-methylpiperidine in anhydrous dichloromethane.

Reaction: To the stirred solution, add pyridinium chlorochromate (PCC) portion-wise at room

temperature. The amount of PCC should be in slight excess relative to the starting material.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the

starting material is consumed.

Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a

pad of silica gel to remove the chromium salts.

Purification: Concentrate the filtrate under reduced pressure. The crude product can then be

purified by flash column chromatography on silica gel using an appropriate eluent system

(e.g., a mixture of hexane and ethyl acetate) to yield pure 1-Boc-4-formyl-4-
methylpiperidine.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070092#1-boc-4-formyl-4-methylpiperidine-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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